Cas no 739365-95-8 (tert-butyl N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]carbamate)

• Product Name: tert-butyl N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]carbamate
• CAS No: 739365-95-8
• MF: C₁₆H₂₈N₄O₃
• MW: 324.418523788452
• CID: 2952362
• Update Time: 2023-08-09

tert-butyl N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(1-(2-氰吡咯基)-2-乙酰基))-2-甲基-2-氨基-叔丁氧羰基丙胺
• (S)-tert-Butyl (2-((2-(2-cyanopyrrolidin-1-yl)-2-oxoethyl)amino)-2-methylpropyl)carbamate
• tert-butyl (S)-(2-((2-(2-cyanopyrrolidin-1-yl)-2-oxoethyl)amino)-2-methylpropyl)carbamate
• tert-butyl N-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-2-methylpropyl]carbamate

• Inchi： 1S/C16H28N4O3/c1-15(2,3)23-14(22)18-11-16(4,5)19-10-13(21)20-8-6-7-12(20)9-17/h12,19H,6-8,10-11H2,1-5H3,(H,18,22)/t12-/m0/s1
• InChI Key： QEPSQHYVGVXGKB-LBPRGKRZSA-N
• SMILES： O=C(CNC(C)(C)CNC(=O)OC(C)(C)C)N1CCC[C@H]1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 487
• XLogP3: 1
• Topological Polar Surface Area: 94.5